N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine

• IUPAC Name: 2-[[(E)-2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)prop-2-enoyl]amino]propanoic acid
• InChI: InChI=1S/C19H16BrN3O6/c1-11(19(26)27)21-18(25)16(10-12-3-2-4-15(9-12)23(28)29)22-17(24)13-5-7-14(20)8-6-13/h2-11H,1H3,(H,21,25)(H,22,24)(H,26,27)/b16-10+
• InChI Key: BEDGAPREVZBDKH-MHWRWJLKSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C(=CC1=CC(=CC=C1)[N+](=O)[O-])NC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: CC(C(=O)O)NC(=O)/C(=C\C1=CC(=CC=C1)[N+](=O)[O-])/NC(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C19H16BrN3O6
• Molecular Weight: 462.2 g/mol

Description

N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine, also known as BANA, is a synthetic amino acid that has gained significant attention in scientific research due to its unique properties. BANA is a derivative of the natural amino acid alanine, with the addition of a 4-bromobenzoyl and 3-nitrophenyl group.

Scientific Research Applications

N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine has been used in a variety of scientific research applications, including as a fluorescent probe for monitoring protein-protein interactions and as a tool for studying enzyme kinetics. N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine has also been used as a substrate for measuring the activity of enzymes such as carboxypeptidase A and elastase.

Mechanism of Action

N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is a fluorescent molecule that undergoes a change in fluorescence intensity upon binding to certain proteins or enzymes. The mechanism of action of N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine involves the interaction of the 4-bromobenzoyl and 3-nitrophenyl groups with the target molecule, resulting in a change in the fluorescence properties of the molecule. This change in fluorescence can be used to monitor the binding or activity of the target molecule.
Biochemical and Physiological Effects
N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is not known to have any significant biochemical or physiological effects on living organisms. However, its unique properties make it a useful tool for studying the behavior of proteins and enzymes in vitro.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is its high sensitivity and specificity for detecting protein-protein interactions and enzyme activity. Additionally, N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is relatively easy to synthesize and purify, making it a cost-effective tool for research. However, one limitation of N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research involving N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine. One area of interest is the development of new derivatives of N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine with improved properties, such as increased solubility or sensitivity. Additionally, N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine could be used in combination with other fluorescent probes to study complex biological systems, such as protein networks or signaling pathways. Finally, N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine could be used to develop new diagnostic tools for diseases that involve the dysregulation of specific enzymes or proteins.

Synthesis Methods

N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is synthesized through a multi-step process, starting with the reaction of alanine with 4-bromobenzoyl chloride to form N-(4-bromobenzoyl)-L-alanine. This intermediate is then reacted with 3-nitrophenylacrylic acid to form N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine. The synthesis of N-[2-[(4-bromobenzoyl)amino]-3-(3-nitrophenyl)acryloyl]alanine is a complex process that requires careful control of reaction conditions and purification steps to ensure the desired product is obtained.